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methylquinoxaline

CAS No.: 98416-72-9

Cat. No.: B3039120

Get Quote

This technical guide provides a comprehensive overview of the expected spectroscopic data

for the novel heterocyclic compound, 6-Bromo-2-chloro-3-methylquinoxaline. As a molecule

of interest in medicinal chemistry and materials science, a thorough understanding of its

structural features is paramount for its application and development. This document outlines

the standard methodologies for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) data for this compound and presents an in-depth analysis of its

predicted spectral characteristics. The insights provided herein are grounded in fundamental

spectroscopic principles and data from structurally related quinoxaline derivatives.

Introduction to 6-Bromo-2-chloro-3-
methylquinoxaline and the Imperative of
Spectroscopic Analysis
Quinoxaline derivatives are a prominent class of nitrogen-containing heterocyclic compounds,

forming the structural core of numerous biologically active agents.[1][2] Their diverse

pharmacological activities, including but not limited to anticancer, antiviral, and antibacterial
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properties, have established them as a focal point in contemporary drug discovery and

development.[2] The precise characterization of these molecules is fundamental to

understanding their structure-activity relationships, ensuring purity, and confirming their identity.

6-Bromo-2-chloro-3-methylquinoxaline (C₉H₆BrClN₂) is a halogenated derivative of the

quinoxaline scaffold. The strategic placement of bromo, chloro, and methyl substituents on the

quinoxaline ring system is anticipated to modulate its physicochemical and biological

properties. To unambiguously elucidate and confirm the molecular structure of this compound,

a multi-faceted spectroscopic approach is essential. This guide will delve into the core

spectroscopic techniques—NMR, IR, and Mass Spectrometry—providing both the "how" and

the "why" behind the analytical workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Elucidating the Carbon-Hydrogen Framework
NMR spectroscopy stands as the most powerful technique for the detailed structural elucidation

of organic molecules in solution.[2] For 6-Bromo-2-chloro-3-methylquinoxaline, ¹H and ¹³C

NMR spectroscopy will provide critical information regarding the number, chemical

environment, and connectivity of the hydrogen and carbon atoms, respectively.

Experimental Protocol for NMR Data Acquisition
A standardized protocol for obtaining high-quality NMR spectra of quinoxaline derivatives is as

follows:

Sample Preparation: Dissolve approximately 5-10 mg of the purified 6-Bromo-2-chloro-3-
methylquinoxaline in 0.6-0.7 mL of a suitable deuterated solvent, such as

deuterochloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), within a 5 mm NMR tube.[2]

The choice of solvent is critical; CDCl₃ is generally preferred for its ability to solubilize a wide

range of organic compounds and its relatively simple solvent signal.

Internal Standard: Add a small amount of tetramethylsilane (TMS) to the sample solution to

serve as an internal standard for referencing the chemical shifts (δ) to 0.00 ppm.[1]

Instrumental Parameters: Record the ¹H and ¹³C NMR spectra on a 400 MHz (or higher field)

spectrometer at room temperature.[1][3] Standard acquisition parameters should be
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employed, with a sufficient number of scans to achieve an adequate signal-to-noise ratio.

Diagram: Workflow for NMR Spectroscopic Analysis

Sample Preparation Data Acquisition Data Processing & Analysis

Dissolve 5-10 mg of Compound
in 0.6-0.7 mL Deuterated Solvent
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Caption: Step-by-step workflow for the NMR analysis of 6-Bromo-2-chloro-3-
methylquinoxaline.

Predicted ¹H NMR Spectrum
The ¹H NMR spectrum of 6-Bromo-2-chloro-3-methylquinoxaline is expected to exhibit

signals corresponding to the aromatic protons and the methyl group protons.
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Number of
Protons

Assignment Rationale

~ 8.0 - 8.2 Doublet 1H H-5

The proton at

position 5 is

adjacent to the

bromine atom,

which is electron-

withdrawing,

causing a

downfield shift. It

will be split by

the proton at H-

7.

~ 7.8 - 8.0
Doublet of

Doublets
1H H-7

The proton at

position 7 is

coupled to both

H-5 and H-8,

resulting in a

doublet of

doublets.

~ 7.6 - 7.8 Doublet 1H H-8

The proton at

position 8 is

adjacent to a

nitrogen atom

and will be

shifted downfield.

It will be split by

the proton at H-

7.

~ 2.8 Singlet 3H -CH₃ The methyl

group protons

are in a relatively

shielded

environment and
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are not coupled

to any other

protons, thus

appearing as a

singlet.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide insight into the carbon skeleton of the molecule. Nine

distinct carbon signals are expected.

Predicted Chemical Shift
(δ, ppm)

Assignment Rationale

~ 155 - 160 C-2

The carbon atom bonded to

both a nitrogen and a chlorine

atom will be significantly

deshielded and appear far

downfield.

~ 150 - 155 C-3

The carbon atom bonded to a

nitrogen and the methyl group

will also be deshielded.

~ 140 - 145 C-4a, C-8a

The two carbon atoms at the

ring junction are in a relatively

electron-deficient environment.

~ 130 - 135 C-7 Aromatic carbon atom.

~ 125 - 130 C-5, C-8 Aromatic carbon atoms.

~ 120 - 125 C-6

The carbon atom bonded to

the bromine atom will be

shifted downfield due to the

halogen's electronegativity.

~ 20 - 25 -CH₃

The methyl carbon is in a

shielded environment and will

appear upfield.
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Infrared (IR) Spectroscopy: Identifying Functional
Groups
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule by measuring the absorption of infrared radiation, which excites molecular

vibrations.[2]

Experimental Protocol for IR Data Acquisition
For a solid sample like 6-Bromo-2-chloro-3-methylquinoxaline, the KBr pellet method is a

common and reliable technique.[1]

Sample Preparation: Grind a small amount of the compound (1-2 mg) with approximately

100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine,

homogeneous powder is obtained.

Pellet Formation: Place the powder into a pellet press and apply pressure to form a thin,

transparent KBr pellet.

Data Acquisition: Place the KBr pellet in the sample holder of an FT-IR spectrometer and

record the spectrum, typically over a range of 4000-400 cm⁻¹.[1] A background spectrum of

an empty sample compartment should be recorded and automatically subtracted from the

sample spectrum.[2]

Diagram: Workflow for IR Spectroscopic Analysis
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Caption: Step-by-step workflow for the mass spectrometry analysis of 6-Bromo-2-chloro-3-
methylquinoxaline.

Predicted Mass Spectrum
The mass spectrum of 6-Bromo-2-chloro-3-methylquinoxaline will be characterized by a

distinctive isotopic pattern due to the presence of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1

ratio) and bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

Ion
Calculated Monoisotopic
Mass (m/z)

Expected Isotopic Pattern

[M]⁺ 255.9403

A complex cluster of peaks

reflecting the combined

isotopic abundances of Br and

Cl.

[M+H]⁺ 256.9476

Similar complex isotopic

pattern to the molecular ion,

shifted up by one mass unit.
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The monoisotopic mass of 6-Bromo-2-chloro-3-methylquinoxaline (C₉H₆⁷⁹Br³⁵ClN₂) is

calculated to be 255.9403 Da. [4]The ESI mass spectrum is expected to show a protonated

molecular ion [M+H]⁺ at m/z 256.9476. The characteristic isotopic cluster for a compound

containing one bromine and one chlorine atom will be a key diagnostic feature for confirming

the elemental composition.

Conclusion
The spectroscopic characterization of 6-Bromo-2-chloro-3-methylquinoxaline is crucial for its

definitive identification and for ensuring its purity. While experimental data for this specific

compound is not yet publicly available, this guide provides a robust framework for its analysis

based on established spectroscopic principles and data from related quinoxaline derivatives.

The predicted ¹H NMR, ¹³C NMR, IR, and Mass Spectral data presented herein serve as a

valuable reference for researchers and scientists working with this and similar heterocyclic

compounds. The combined application of these techniques will enable the unambiguous

confirmation of the structure of 6-Bromo-2-chloro-3-methylquinoxaline, paving the way for its

further investigation in various scientific domains.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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